2,6-Dimethyl-3-phenylpyrimidin-4(3H)-one

• CAS No.: 32363-53-4
• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• IUPAC Name: 2,6-dimethyl-3-phenylpyrimidin-4-one
• InChI: InChI=1S/C12H12N2O/c1-9-8-12(15)14(10(2)13-9)11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key: GOJQLATUSQROKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C(=N1)C)C2=CC=CC=C2

Description

2,6-Dimethyl-3-phenylpyrimidin-4(3H)-one is a monocyclic pyrimidinone derivative characterized by a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. Key structural features include:

• Methyl groups at positions 2 and 6 of the pyrimidinone ring.
• A phenyl group substituted at position 3.
• A ketone group at position 4.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6-Dimethyl-3-phenylpyrimidin-4(3H)-one typically involves the condensation of appropriate aldehydes and ketones with urea or thiourea under acidic or basic conditions. The reaction may require heating and the use of solvents such as ethanol or methanol.

Industrial Production Methods

Industrial production methods may involve optimized reaction conditions to maximize yield and purity. This could include the use of catalysts, controlled temperatures, and specific reaction times.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions to form various oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced pyrimidinone derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution may introduce various functional groups.

Scientific Research Applications

Chemistry: Used as an intermediate in organic synthesis.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects.

Industry: Used in the synthesis of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 2,6-Dimethyl-3-phenylpyrimidin-4(3H)-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may modulate biological pathways, leading to its observed effects.

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The following table summarizes key structural and physicochemical differences between 2,6-Dimethyl-3-phenylpyrimidin-4(3H)-one and two analogous compounds:

Property	2,6-Dimethyl-3-phenylpyrimidin-4(3H)-one	2-Phenyl-4(3H)-quinazolinone (Compound 3, )	(6R)-2-Amino-3,6-dimethyl-6-(2-phenylethyl)-5,6-dihydropyrimidin-4(3H)-one ()
Core Structure	Monocyclic pyrimidinone	Bicyclic quinazolinone	Monocyclic dihydropyrimidinone with stereocenter
Substituents	2,6-dimethyl; 3-phenyl	2-phenyl	2-amino; 3,6-dimethyl; 6-(2-phenylethyl)
Molecular Formula	C₁₂H₁₂N₂O	C₁₃H₁₀N₂O	C₁₄H₁₉N₃O
Molecular Weight (g/mol)	200.24	210.23	245.32
Key Functional Groups	Ketone, methyl, phenyl	Ketone, phenyl	Ketone, amino, phenylethyl, methyl
Lipophilicity (LogP)*	High (due to methyl/phenyl)	Moderate	Moderate (amino group balances hydrophobicity)
Stereochemistry	None	None	R-configuration at position 6

*Estimated based on substituent contributions.

Structural Insights:

• Pyrimidinone vs. Quinazolinone: The bicyclic quinazolinone () has a fused benzene ring, increasing π-conjugation and rigidity compared to the monocyclic pyrimidinone. This may enhance binding affinity to flat receptor pockets but reduce solubility .
• Amino vs.

Analgesic Activity:

• Quinazolinone Derivatives (): 2-Phenyl-4(3H)-quinazolinone (Compound 3) exhibited superior analgesic activity compared to aspirin and indomethacin in acetic acid-induced writhing tests. Activity hierarchy: 3 > 2 > 1, attributed to electron-withdrawing and steric effects of substituents . Inference for Target Compound: The 3-phenyl group in the target pyrimidinone may mimic Compound 3’s activity, but the absence of a fused benzene ring could reduce potency.
• Dihydropyrimidinone (): The stereochemistry (R-configuration) and phenylethyl substituent likely enhance binding to chiral targets (e.g., enzymes or GPCRs).

Metabolic and Pharmacokinetic Properties:

• Lipophilicity : The target compound’s high lipophilicity (methyl/phenyl groups) may favor blood-brain barrier penetration but could limit aqueous solubility, requiring formulation adjustments.
• Amino Group Impact: ’s compound may exhibit better solubility but shorter half-life due to metabolic oxidation of the amino group .

Biological Activity

2,6-Dimethyl-3-phenylpyrimidin-4(3H)-one is a pyrimidine derivative that has garnered attention due to its diverse biological activities. Pyrimidines are known for their significant roles in medicinal chemistry, particularly as scaffolds for the development of various therapeutic agents. This article reviews the biological activity of 2,6-Dimethyl-3-phenylpyrimidin-4(3H)-one, focusing on its pharmacological properties, mechanisms of action, and potential applications in medicine.

Chemical Structure and Properties

The compound 2,6-Dimethyl-3-phenylpyrimidin-4(3H)-one features a pyrimidine ring with two methyl groups at positions 2 and 6 and a phenyl group at position 3. The structural formula can be represented as follows:

$$\text{C}_{12}\text{H}_{12}\text{N}_2\text{O}$$

This structure contributes to its lipophilicity and ability to interact with various biological targets.

Anticancer Activity

Research indicates that 2,6-Dimethyl-3-phenylpyrimidin-4(3H)-one exhibits significant anticancer properties. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including gastric adenocarcinoma (AGS) and HeLa cells. The compound's mechanism involves the activation of apoptotic pathways, leading to increased early and late apoptotic cell populations.

Cell Line	IC50 (µM)	Effect
AGS	53.02	Induces apoptosis
HeLa	355.4	Moderate cytotoxicity

These findings suggest that the compound could serve as a lead for developing new anticancer therapies.

Antibacterial Activity

The compound has also demonstrated antibacterial activity against various strains of bacteria. Specifically, it has shown effectiveness against Enterococcus faecalis, with a minimum inhibitory concentration (MIC) of 16 µg/mL and a minimum bactericidal concentration (MBC) of 32 µg/mL. This suggests potential for use in treating bacterial infections.

Bacterial Strain	MIC (µg/mL)	MBC (µg/mL)
Enterococcus faecalis	16	32

The biological activity of 2,6-Dimethyl-3-phenylpyrimidin-4(3H)-one is attributed to several mechanisms:

• Apoptosis Induction : The compound triggers intrinsic apoptotic pathways by increasing the expression of pro-apoptotic proteins and decreasing anti-apoptotic factors.
• Cell Cycle Arrest : It has been observed to cause cell cycle arrest at the G1 phase in cancer cells, limiting their proliferation.
• Antibacterial Mechanism : The antibacterial action may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways critical for bacterial survival.

Case Studies

Several studies have explored the efficacy of 2,6-Dimethyl-3-phenylpyrimidin-4(3H)-one:

• Study on Gastric Adenocarcinoma : A study conducted on AGS cells revealed that treatment with the compound resulted in significant morphological changes indicative of apoptosis, including nuclear condensation and fragmentation.
• Antibacterial Efficacy Assessment : Another study evaluated its antibacterial properties against clinical isolates of E. faecalis, confirming its potential as an effective agent against resistant strains.